Cas no 199111-94-9 (4-(4-Fluorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(4-Fluorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 199111-94-9
• MF: C₁₃H₉FN₄S
• MW: 272.300763845444
• CID: 3080237
• PubChem ID: 748069
• Update Time: 2025-06-25

4-(4-Fluorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Fluoro-phenyl)-5-pyridin-4-yl-4H-[1,2,4]triazole-3-thiol
• G71298
• 4-(4-fluorophenyl)-5-(pyridin-4-yl)-2H-1,2,4-triazole-3-thione
• EN300-09925
• CCG-23677
• 4-(4-fluorophenyl)-3-pyridin-4-yl-1H-1,2,4-triazole-5-thione
• 4-(4-fluorophenyl)-3-(4-pyridyl)-1H-1,2,4-triazole-5-thione
• 4-(4-Fluorophenyl)-5-(4-pyridinyl)-2,4-dihydro-3H-1,2,4-triazol-3-thion
• 4-(4-Fluorophenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol
• SCHEMBL15452371
• STK852581
• 4-(4-fluorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol
• AKOS000321809
• 199111-94-9
• 4-(4-fluorophenyl)-5-pyridin-4-yl-4H-1,2,4-triazole-3-thiol
• STK150124
• Z56276865
• 4-(4-fluorophenyl)-5-(pyridin-4-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• MFCD03612897
• AKOS005629928
• CS-0117327
• ZHA11194
• 4-(4-Fluorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03612897
• Inchi： 1S/C13H9FN4S/c14-10-1-3-11(4-2-10)18-12(16-17-13(18)19)9-5-7-15-8-6-9/h1-8H,(H,17,19)
• InChI Key： KSTJUOHYJGORCK-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CN=CC=2)N1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 272.05319564g/mol
• Monoisotopic Mass: 272.05319564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on 4-(4-Fluorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-(4-Fluorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 199111-94-9)

4-(4-Fluorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 199111-94-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The compound belongs to the 1,2,4-triazole family, a class of nitrogen-containing heterocycles known for their diverse applications in medicinal chemistry. The presence of both fluorophenyl and pyridinyl moieties in its structure enhances its binding affinity to various biological targets, making it a promising candidate for drug discovery.

Recent studies have highlighted the role of 4-(4-Fluorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol in modulating enzyme activity and receptor interactions. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely explored for treating cancers and inflammatory diseases. The thiol group in the molecule offers opportunities for further chemical modifications, enabling the development of derivatives with improved pharmacokinetic properties. This adaptability aligns with the growing demand for small-molecule therapeutics in precision medicine.

In addition to its pharmaceutical applications, CAS No. 199111-94-9 has been investigated for its utility in material science. The compound's aromatic and heterocyclic components contribute to its stability and electronic properties, making it suitable for designing organic semiconductors and ligands for catalysis. These applications resonate with the increasing focus on sustainable and high-performance materials in industries such as electronics and renewable energy.

The synthesis of 4-(4-Fluorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol typically involves multi-step reactions, including cyclization and functional group transformations. Optimizing these processes is a key area of research, as it directly impacts the compound's yield and purity—critical factors for industrial-scale production. Advances in green chemistry have also prompted explorations into eco-friendly synthetic routes, addressing the global push for sustainable chemical manufacturing.

From a commercial perspective, the demand for specialty chemicals like CAS No. 199111-94-9 is rising, driven by innovations in drug development and advanced materials. Suppliers and researchers alike are keen to understand its structure-activity relationships (SAR) to unlock new applications. Furthermore, the compound's patent landscape and regulatory status are frequently searched topics, reflecting the competitive nature of the chemical and pharmaceutical industries.

In summary, 4-(4-Fluorophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol represents a versatile scaffold with broad potential across multiple scientific disciplines. Its study not only advances fundamental chemistry but also addresses real-world challenges in health and technology. As research progresses, this compound is poised to play a pivotal role in shaping future innovations.